Cas no 84638-51-7 ((2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan)

• Product name: (2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan
• CAS No: 84638-51-7
• MF: C₁₇H₁₈O₄
• MW: 286.32242
• CID: 2040360
• PubChem ID: 44257176

(2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan Chemical and Physical Properties

Names and Identifiers

• (2S)-4',7-dihydroxy-3'-methoxy-8-methylflavan
• Me ether-3',4',7-Trihydroxy-8-methylflavan
• LMPK12020240
• 84638-51-7
• (2S)-2-(4-hydroxy-3-methoxyphenyl)-8-methyl-3,4-dihydro-2H-chromen-7-ol
• 7,4'-Dihydroxy-3'-methoxy-8-methylflavan

• Inchi： InChI=1S/C17H18O4/c1-10-13(18)6-3-11-5-8-15(21-17(10)11)12-4-7-14(19)16(9-12)20-2/h3-4,6-7,9,15,18-19H,5,8H2,1-2H3
• InChI Key： ATVCDSNHSGVQSG-UHFFFAOYSA-N
• SMILES： COc1cc(ccc1O)C1CCc2ccc(O)c(C)c2O1

Computed Properties

• Exact Mass: 286.12050905Da
• Monoisotopic Mass: 286.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.768
• Topological Polar Surface Area: 58.9Ų